N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[3-[[2-(3-methylphenoxy)acetyl]amino]phenyl]pentanamide
• InChI: InChI=1S/C20H24N2O3/c1-3-4-11-19(23)21-16-8-6-9-17(13-16)22-20(24)14-25-18-10-5-7-15(2)12-18/h5-10,12-13H,3-4,11,14H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: SGERGPJHMNOJCD-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=O)COC2=CC=CC(=C2)C

Description

N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide, also known as MPAPA, is a synthetic compound that has gained increasing attention in the field of scientific research due to its potential therapeutic applications. MPAPA belongs to the class of amides and is structurally similar to other compounds such as capsaicin and resiniferatoxin. The compound has been found to exhibit potent analgesic and anti-inflammatory properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation.

Mechanism of Action

The mechanism of action of N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide is not fully understood, but it is believed to involve the modulation of several molecular targets involved in pain and inflammation. N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has been found to activate the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the perception of pain and temperature. N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. Additionally, N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has been found to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has been found to have several biochemical and physiological effects. The compound has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has also been found to reduce the activation of glial cells, which play a key role in the development of chronic pain and inflammation. Additionally, N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has been shown to have antioxidant properties and may protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has several advantages for use in laboratory experiments. The compound is stable and can be easily synthesized in large quantities. N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide is also highly selective for its molecular targets, making it a useful tool for studying pain and inflammation pathways. However, there are also some limitations to the use of N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide in laboratory experiments. The compound has poor solubility in water, which can limit its use in certain assays. Additionally, N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has not been extensively studied in humans, and its safety and efficacy in clinical settings are not yet fully established.

Future Directions

There are several future directions for the study of N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide. One area of interest is the development of new drugs based on the structure of N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide for the treatment of pain and inflammation. Another area of interest is the investigation of the compound's neuroprotective and anti-cancer properties. Further studies are also needed to fully understand the mechanism of action of N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide and its potential side effects. Overall, the study of N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has the potential to lead to the development of new drugs for the treatment of a range of diseases and conditions.

Synthesis Methods

The synthesis of N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide involves several steps, starting with the reaction of 3-methylphenol with acetyl chloride to form 3-methylphenylacetate. This intermediate is then reacted with 4-aminobutyric acid to form 3-methylphenylacetylamino-4-pentenoic acid. The final step involves the coupling of this intermediate with 4-aminophenylacetic acid to form N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide. The synthesis of N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide is a complex process that requires careful control of reaction conditions and purification steps to ensure the production of high-quality compound.

Scientific Research Applications

N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit potent analgesic and anti-inflammatory properties in various animal models of pain and inflammation. N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N-(3-{[2-(3-methylphenoxy)acetyl]amino}phenyl)pentanamide has been found to have anti-cancer properties and may be useful in the development of new cancer therapies.